Madagascar Periwinkle

Catharanthus roseus

Madagascar periwinkle

ApocynaceaeCatharanthusCatharanthus roseus

Plant Description

Madagascar Periwinkle (Catharanthus roseus), also known as Vinca rosea, is a tropical evergreen subshrub native to Madagascar. Botanically, it is recognized for its glossy green leaves and delicate five-petaled flowers, typically pink or white. Pharmacognostically, this plant is a rich source of powerful indole alkaloids, notably vincristine and vinblastine. These compounds are crucial in modern medicine, primarily utilized as chemotherapeutic agents for treating various cancers, including leukemia and lymphoma, due to their antimitotic properties.

Geographic Distribution

Native to Madagascar. Widely introduced and naturalized in tropical and subtropical regions worldwide, including southern provinces of China such as Guangdong, Guangxi, Yunnan, Fujian, and Taiwan.